2-Bromo-4-cyclopropoxy-1-nitrobenzene

• Molecular Formula: C9H8BrNO3
• Molecular Weight: 258.07 g/mol
• IUPAC Name: 2-bromo-4-cyclopropyloxy-1-nitrobenzene
• InChI: InChI=1S/C9H8BrNO3/c10-8-5-7(14-6-1-2-6)3-4-9(8)11(12)13/h3-6H,1-2H2
• InChI Key: BSETXRYUCUZBNF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)[N+](=O)[O-])Br

Description

2-Bromo-4-cyclopropoxy-1-nitrobenzene is a substituted benzene derivative featuring three distinct functional groups: a bromine atom at position 2, a cyclopropoxy group at position 4, and a nitro group at position 1. This arrangement confers unique electronic and steric properties, making the compound valuable in organic synthesis and pharmaceutical research. The nitro group (NO₂) is strongly electron-withdrawing, polarizing the aromatic ring and enhancing the reactivity of the bromine substituent toward nucleophilic substitution. The cyclopropoxy group introduces steric bulk and strain due to the cyclopropane ring, which may influence reaction pathways or crystal packing.

Structural characterization of this compound could employ SHELX programs, a suite of crystallographic tools widely used for small-molecule refinement and structure determination. SHELXL, in particular, is recognized for its precision in handling high-resolution data, which may aid in resolving the compound’s conformational details .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-4-cyclopropoxy-1-nitrobenzene typically involves multiple steps, starting from benzene or a substituted benzene derivative. One common synthetic route includes:

Bromination: The addition of the bromine atom (Br) to the benzene ring using bromine (Br2) in the presence of a catalyst such as iron(III) bromide (FeBr3).

Industrial Production Methods

Industrial production methods for 2-Bromo-4-cyclopropoxy-1-nitrobenzene may involve similar synthetic routes but are optimized for large-scale production. These methods often include continuous flow processes, efficient catalysts, and optimized reaction conditions to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-cyclopropoxy-1-nitrobenzene can undergo various chemical reactions, including:

Electrophilic Aromatic Substitution: The nitro group is a strong electron-withdrawing group, making the benzene ring less reactive towards electrophilic aromatic substitution. the bromine atom can be replaced by other substituents under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group (-NH2) using reducing agents such as tin (Sn) and hydrochloric acid (HCl) or catalytic hydrogenation.

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as hydroxide (OH-), alkoxide (RO-), or amine (NH2-) under suitable conditions.

Common Reagents and Conditions

Bromination: Br2/FeBr3

Nitration: HNO3/H2SO4

Reduction: Sn/HCl or catalytic hydrogenation

Nucleophilic Substitution: NaOH, ROH, NH3

Major Products Formed

Reduction: 2-Amino-4-cyclopropoxy-1-nitrobenzene

Nucleophilic Substitution: 2-Hydroxy-4-cyclopropoxy-1-nitrobenzene, 2-Alkoxy-4-cyclopropoxy-1-nitrobenzene

Scientific Research Applications

2-Bromo-4-cyclopropoxy-1-nitrobenzene has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-1-nitrobenzene depends on the specific chemical reactions it undergoes. For example, in electrophilic aromatic substitution, the nitro group deactivates the benzene ring, making it less reactive towards electrophiles. In reduction reactions, the nitro group is converted to an amino group, which can participate in further chemical transformations.

Comparison with Similar Compounds

Table 1: Key Features of Selected Brominated Aromatic Compounds

Compound Name	Substituents (Position)	CAS Number	Applications
2-Bromo-4-cyclopropoxy-1-nitrobenzene	Br (2), O-Cyclopropyl (4), NO₂ (1)	Not available	Pharmaceutical intermediates, organic synthesis
4-Bromo-1,2-diaminobenzene	Br (4), NH₂ (1,2)	1575-37-7	Dye precursors, polymer synthesis
2-(Benzyloxy)-1-bromo-3-nitrobenzene	O-Benzyl (2), Br (1), NO₂ (3)	Not available	Organic synthesis, catalysis studies

Electronic Effects

• Nitro vs. Amino Groups: The nitro group in 2-Bromo-4-cyclopropoxy-1-nitrobenzene deactivates the ring, directing electrophilic attacks to meta/para positions. In contrast, 4-Bromo-1,2-diaminobenzene (with electron-donating NH₂ groups) activates the ring, favoring ortho/para substitution .
• Cyclopropoxy vs. Benzyloxy : The cyclopropoxy group’s smaller size and higher ring strain may reduce steric hindrance compared to the benzyloxy group in 2-(Benzyloxy)-1-bromo-3-nitrobenzene. However, the strained cyclopropane ring could increase reactivity in certain transformations .

Reactivity and Stability

• Bromine Reactivity: The bromine in 2-Bromo-4-cyclopropoxy-1-nitrobenzene is likely more electrophilic than in 4-Bromo-1,2-diaminobenzene due to the nitro group’s electron-withdrawing effect. This enhances its utility in cross-coupling reactions (e.g., Suzuki-Miyaura).
• Thermal Stability: Nitro groups generally reduce thermal stability, suggesting that 2-Bromo-4-cyclopropoxy-1-nitrobenzene may require careful handling under high-temperature conditions compared to amino-substituted analogs.

Research Findings and Challenges

• Synthetic Challenges : The cyclopropoxy group’s strain may complicate synthesis, requiring optimized conditions to avoid ring opening.
• Crystallographic Insights : SHELX programs (e.g., SHELXL) could resolve conformational details, such as the dihedral angle between the cyclopropane ring and the benzene plane, which impacts molecular packing .
• Environmental Considerations: Brominated aromatics often pose environmental risks; however, 2-Bromo-4-cyclopropoxy-1-nitrobenzene’s low commercial availability (compared to 4-Bromo-1,2-diaminobenzene) may limit its ecological footprint .